Cas no 121994-09-0 (Olean-13(18)-ene-3,22-diol,(3b,22b)- (9CI))

• Product Name: Olean-13(18)-ene-3,22-diol,(3b,22b)- (9CI)
• CAS No: 121994-09-0
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 158029
• Update Time: 2024-03-01

Olean-13(18)-ene-3,22-diol,(3b,22b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-13(18)-ene-3,22-diol,(3b,22b)- (9CI)
• (-)-AbrisapogenolG
• Abrisapogenol G
• Olean-13(18)-ene-3,22-diol, (3β,22β)-

• Inchi： 1S/C30H50O2/c1-25(2)17-20-19-9-10-22-28(6)13-12-23(31)26(3,4)21(28)11-14-30(22,8)29(19,7)16-15-27(20,5)24(32)18-25/h21-24,31-32H,9-18H2,1-8H3/t21-,22+,23-,24+,27+,28-,29+,30+/m0/s1
• InChI Key： RXWHEUZZKISIRT-COVNGFGYSA-N
• SMILES： [C@@H]1(O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(CC1)=C1[C@@]([C@H](O)C[C@](C1)(C)C)(C)CC3)C)(C)CC2)[H])(C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Melting Point: 231-233 °C
• Boiling Point: 522.4±50.0 °C(Predicted)
• PSA: 52.54
• pka: 14.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids